Cas no 17791-52-5 (N-tert-Butyloxycarbonyl-L-histidine)

N-tert-Butyloxycarbonyl-L-histidine Properties

Names and Identifiers

• BOC-L-Histidine
• Boc-His-OH
• Nalpha-(tert-Butoxycarbonyl)-L-histidine
• N(alpha)-Boc-L-histidine
• N-Boc-L-Histidine
• (2S)-3-(1H-imidazol-5-yl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
• (S)-2-(tert-butoxycarbonylamino)-3-(1H-imidazol-4-yl)propanoic acid
• Boc-L-His-OH
• Nα-BOC-L-histidine
• A-boc-l-histidine
• Nalpha-BOC-L-Histidine
• N-Boc-histidine
• Nα-(tert-Butoxycarbonyl)-L-histidine
• N-α-Boc-L-histidine
• tert-Butyloxycarbonyl-L-histidine
• N-(tert-Butoxycarbonyl)-L-histidine
• BOC-HIS
• BOC-HISTIDINE
• BOC-L-HISTIDINE-OH
• n(à)-boc-l-histidine
• N(ɑ)-Boc-L-histidine
• Boc-His-OH 99%
• N-tert-Butyloxycarbonyl-L-histidine
• Na-Boc-L-histidine
• AC-19270
• (TERT-BUTOXYCARBONYL)-L-HISTIDINE
• AKOS015924146
• CS-W008134
• (2S)-2-{[(tert-butoxy)carbonyl]amino}-3-(1H-imidazol-5-yl)propanoic acid
• N-.alpha.-t-Boc-L-histidine
• DTXSID80170396
• AKOS016002035
• N-(tert-Butoxycarbonyl)histidine, (L)-
• AKOS015892670
• N.alpha.-boc-L-histidine
• EN300-267448
• N-t-butoxycarbonylhistidine
• 2-[(tert-butoxy)carbonylamino]-3-imidazol-5-ylpropanoic acid
• L-Histidine, N-[(1,1-dimethylethoxy)carbonyl]-
• (2S)-2-{[(tert-butoxy)carbonyl]amino}-3-(1H-imidazol-4-yl)propanoic acid
• CHEMBL1222274
• N-t-butoxycarbonyl-L-histidine
• NSC 334942
• MFCD00065576
• HY-W008134
• EINECS 241-768-9
• Boc-His-OH, puriss., >=99.0% (T)
• Q-101819
• SCHEMBL214302
• N-t-Butoxycarbonyl-(L)-histidine
• AMY22586
• N-.alpha.-(tert-Butoxycarbonyl)-L-histidine
• N-alpha-t-Butyloxycarbonyl-L-histidine (Boc-L-His-OH)
• 17791-52-5
• NS00025868
• B1634
• AS-12137
• N-[(1,1-dimethylethoxy)carbonyl]-L-histidine
• Boc-His-OH, 99%
• DTXCID4092887
• N-alpha-t-Boc-L-histidine
• DB-030138
• L-Histidine, N-((1,1-dimethylethoxy)carbonyl)-
• N-alpha-(tert-Butoxycarbonyl)-L-histidine
• (2S)-2-[(tert-butoxycarbonyl)amino]-3-(1H-imidazol-4-yl)propanoic acid
• +Expand

• MDL： MFCD00065576
• InChIKey： AYMLQYFMYHISQO-QMMMGPOBSA-N
• Inchi： InChI=1S/C11H17N3O4/c1-11(2,3)18-10(17)14-8(9(15)16)4-7-5-12-6-13-7/h5-6,8H,4H2,1-3H3,(H,12,13)(H,14,17)(H,15,16)/t8-/m0/s1
• SMILES： CC(C)(OC(N[C@H](C(O)=O)CC1=CN=CN1)=O)C
• BRN： 755289

Computed Properties

• Exact Mass: 255.121906g/mol
• Surface Charge: 0
• XLogP3: 0.7
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 6
• Monoisotopic Mass: 255.121906g/mol
• Monoisotopic Mass: 255.121906g/mol
• Topological Polar Surface Area: 104Ų
• Heavy Atom Count: 18
• Complexity: 314
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 4
• Surface Charge: 0

Experimental Properties

• LogP: 1.32100
• PSA: 104.31000
• Refractive Index: 26 ° (C=1, MeOH)
• Boiling Point: 522.2℃ at 760 mmHg
• Melting Point: 195 °C (dec.) (lit.)
• Flash Point: 269.6±28.7 °C
• Color/Form: Uncertain
• Solubility: Uncertain
• Specific Rotation: 25.5 º (c=1, MeOH 25 ºC)
• Optical Activity: [α]20/D +26°, c = 1 in methanol
• Density: 1.2235 (rough estimate)

N-tert-Butyloxycarbonyl-L-histidine Security Information

• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S24/25
• Risk Phrases：R20/21/22
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature
• Risk Phrases： 20/21/22-36/37/38
• Signal Word：Warning

N-tert-Butyloxycarbonyl-L-histidine Customs Data

• HS CODE：2933290090
• Customs Data：

  China Customs Code:

  2933290090

  Overview:

  2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters